Cas no 1696839-46-9 (7-(4-methylphenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

7-(4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a 4-methylphenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its fused bicyclic system enhances stability while allowing for selective functionalization, facilitating the synthesis of targeted bioactive molecules. The methylphenyl substituent contributes to lipophilicity, potentially improving membrane permeability in drug design. This compound is particularly useful in the development of kinase inhibitors and other therapeutic agents due to its ability to modulate protein-ligand interactions. High purity and well-defined reactivity further support its utility in synthetic applications.
7-(4-methylphenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine structure
1696839-46-9 structure
Product Name:7-(4-methylphenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
CAS No:1696839-46-9
MF:C13H15N3
MW:213.278302431107
CID:6391691
PubChem ID:136840950
Update Time:2025-10-28

7-(4-methylphenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-(4-methylphenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
    • EN300-1119161
    • 7-(4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
    • 1696839-46-9
    • Inchi: 1S/C13H15N3/c1-10-2-4-11(5-3-10)12-6-8-14-13-7-9-15-16(12)13/h2-5,7,9,12,14H,6,8H2,1H3
    • InChI Key: JCISYSSQIAXYEQ-UHFFFAOYSA-N
    • SMILES: N12C(=CC=N1)NCCC2C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 213.126597491g/mol
  • Monoisotopic Mass: 213.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.8Ų

7-(4-methylphenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>

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Additional information on 7-(4-methylphenyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Research Briefing on 7-(4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1696839-46-9)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound 7-(4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1696839-46-9). This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrimidine core, has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a promising candidate for drug development.

The compound's structural features, including the 4-methylphenyl substituent, contribute to its unique interactions with biological targets. Research has demonstrated its efficacy in modulating key signaling pathways, particularly those involved in inflammation and oncology. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a selective inhibitor of protein kinases, showcasing its potential in targeted cancer therapies. The study utilized in vitro and in vivo models to validate its inhibitory effects on tumor growth, with minimal off-target toxicity.

In addition to its anticancer properties, 7-(4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has been investigated for its anti-inflammatory and neuroprotective effects. A recent preprint article on bioRxiv reported its ability to attenuate neuroinflammation in murine models of neurodegenerative diseases, suggesting its applicability in treating conditions such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in central nervous system disorders.

Synthetic methodologies for this compound have also evolved, with recent advancements focusing on green chemistry principles. A 2024 paper in Organic Letters detailed a novel one-pot synthesis route using catalytic asymmetric hydrogenation, which improved yield and enantioselectivity. This development is critical for scaling up production while maintaining high purity, a prerequisite for preclinical and clinical studies.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and reducing potential side effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside.

In conclusion, 7-(4-methylphenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1696839-46-9) represents a versatile scaffold with broad therapeutic potential. Continued research into its mechanisms of action and clinical applications will be pivotal in unlocking its full pharmacological value. This briefing underscores the importance of interdisciplinary collaboration to advance this compound toward clinical realization.

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